Cas no 870812-94-5 (4-(3R)-3-Amino-1-oxo-4-(phenylthio)butylmorpholine)

• Product Name: 4-(3R)-3-Amino-1-oxo-4-(phenylthio)butylmorpholine
• CAS No: 870812-94-5
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 826932
• PubChem ID: 59186675
• Update Time: 2024-12-09

4-(3R)-3-Amino-1-oxo-4-(phenylthio)butylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(3R)-3-Amino-1-oxo-4-(phenylthio)butyl]morpholine
• (R)-3-Amino-1-morpholino-4-(phenylthio)butan-1-one
• (3R)-3-amino-1-morpholin-4-yl-4-phenylsulfanylbutan-1-one
• 3-Amino-1-morpholino-4-(phenylthio)butan-1-one
• (3R)-3-Amino-1-(4-morpholinyl)-4-(phenylthio)-1-butanone (ACI)
• Morpholine, 4-[(3R)-3-amino-1-oxo-4-(phenylthio)butyl]- (9CI)
• 870812-94-5
• AKOS030227955
• DS-9799
• (1r)-3-(4-morpholinyl)-3-oxo-1-((phenylsulfanyl)methyl)propylamine
• DB-294982
• (3R)-3-AMINO-1-(MORPHOLIN-4-YL)-4-(PHENYLSULFANYL)BUTAN-1-ONE
• GRCXARDDTSJXTN-GFCCVEGCSA-N
• DTXSID70731218
• CS-W008581
• 1-Butanone, 3-amino-1-(4-morpholinyl)-4-(phenylthio)-, (3R)-
• SCHEMBL376503
• 4-(3R)-3-Amino-1-oxo-4-(phenylthio)butylmorpholine

• MDL： MFCD16251197
• Inchi： 1S/C14H20N2O2S/c15-12(11-19-13-4-2-1-3-5-13)10-14(17)16-6-8-18-9-7-16/h1-5,12H,6-11,15H2/t12-/m1/s1
• InChI Key： GRCXARDDTSJXTN-GFCCVEGCSA-N
• SMILES： C(N1CCOCC1)(=O)C[C@@H](N)CSC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.12454906g/mol
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.9Ų